1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene

• IUPAC Name: 1-chloro-4-[3-(3-methoxyphenoxy)propoxy]benzene
• InChI: InChI=1S/C16H17ClO3/c1-18-15-4-2-5-16(12-15)20-11-3-10-19-14-8-6-13(17)7-9-14/h2,4-9,12H,3,10-11H2,1H3
• InChI Key: GGOUVIPCBVOQMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCCCOC2=CC=C(C=C2)Cl
• Molecular Formula: C16H17ClO3
• Molecular Weight: 292.75 g/mol

Description

1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene, also known as ICI 118,551, is a selective β2-adrenergic receptor antagonist that has been widely studied for its potential therapeutic applications. In

Scientific Research Applications

1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 has been extensively studied in the field of cardiovascular research, particularly in the treatment of heart failure and hypertension. It has also been investigated for its potential use in the treatment of asthma and chronic obstructive pulmonary disease (COPD). Additionally, 1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 has been used as a tool in the study of β2-adrenergic receptor signaling pathways.

Mechanism of Action

1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 works by selectively blocking the β2-adrenergic receptor, which is a G protein-coupled receptor that is activated by epinephrine and norepinephrine. By blocking this receptor, 1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 reduces the effects of sympathetic nervous system activation, including increased heart rate and blood pressure.
Biochemical and Physiological Effects
1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 has been shown to have a number of biochemical and physiological effects. In animal studies, it has been found to reduce cardiac hypertrophy and improve cardiac function in models of heart failure. It has also been shown to reduce blood pressure in hypertensive rats. In studies of asthma and COPD, 1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 has been found to reduce airway hyperresponsiveness and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 is its selectivity for the β2-adrenergic receptor, which makes it a useful tool for studying the effects of β2-adrenergic receptor activation. However, its selectivity can also be a limitation, as it may not accurately reflect the effects of non-selective β-blockers in vivo. Additionally, the synthesis of 1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 is complex and time-consuming, which can make it difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for research on 1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551. One area of interest is its potential use in the treatment of heart failure and hypertension in humans. Additionally, further studies are needed to determine its potential use in the treatment of asthma and COPD. Finally, there is a need for the development of more efficient synthesis methods for 1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 to facilitate its use in future research.

Synthesis Methods

1-[3-(4-chlorophenoxy)propoxy]-3-methoxybenzene 118,551 can be synthesized through a multi-step process involving the reaction of 3-methoxyphenol with 4-chlorophenylacetonitrile, followed by the reduction of the nitrile to the corresponding amine, and subsequent reaction with 3-chloropropyl chloride. The final product is obtained through a demethylation reaction using boron tribromide.